2-((4-(4-Chlorophenyl)-5-(((4-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenylthiazol-2-yl)acetamide

• CAS No.: 618441-57-9
• Molecular Formula: C26H20Cl2N6OS2
• Molecular Weight: 567.5 g/mol
• IUPAC Name: 2-[[5-[(4-chloroanilino)methyl]-4-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C26H20Cl2N6OS2/c27-18-6-10-20(11-7-18)29-14-23-32-33-26(34(23)21-12-8-19(28)9-13-21)37-16-24(35)31-25-30-22(15-36-25)17-4-2-1-3-5-17/h1-13,15,29H,14,16H2,(H,30,31,35)
• InChI Key: OSSURXWBECMZGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=NN=C(N3C4=CC=C(C=C4)Cl)CNC5=CC=C(C=C5)Cl

Description

The compound 2-((4-(4-Chlorophenyl)-5-(((4-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenylthiazol-2-yl)acetamide features a 1,2,4-triazole core substituted at position 4 with a 4-chlorophenyl group and at position 5 with a (4-chlorophenylamino)methyl moiety. A thioether linkage at position 3 connects to an acetamide group, which is further bonded to a 4-phenylthiazol-2-yl ring. This structure combines halogenated aromatic systems, a triazole-thioether scaffold, and a thiazole-acetamide tail, making it a candidate for diverse biological applications, including antimicrobial or anticancer activity .

Biological Activity

The compound 2-((4-(4-Chlorophenyl)-5-(((4-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenylthiazol-2-yl)acetamide is a novel triazole derivative that has garnered attention for its potential biological activities. This article reviews its synthesis, mechanisms of action, and biological efficacy based on recent studies.

Synthesis

The synthesis of this compound involves multi-step reactions, typically starting from readily available precursors like 4-chloroaniline and thiazole derivatives. The synthetic pathway generally includes:

• Formation of Triazole Ring : The reaction between 4-chloroaniline and appropriate thioketones to form the triazole nucleus.
• Substitution Reactions : Subsequent reactions introduce thio and acetamide groups to yield the final product.

The biological activity of this compound is attributed to its ability to interact with various biological targets through:

• Non-covalent Interactions : Such as hydrogen bonding and π-π stacking, which facilitate binding to target proteins.
• Inhibition of Enzymatic Activity : Particularly in pathways related to inflammation and microbial resistance.

Antimicrobial Activity

Recent studies have demonstrated that triazole derivatives exhibit significant antimicrobial properties. For instance:

• Minimum Inhibitory Concentration (MIC) : The compound showed MIC values ranging from 31.3 to 500 µg/mL against various pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans and Saccharomyces cerevisiae .

Pathogen	MIC (µg/mL)
Staphylococcus aureus	62.5
Escherichia coli	125
Candida albicans	250

Anticancer Activity

The triazole scaffold has been associated with anticancer properties due to its ability to inhibit cell proliferation in various cancer cell lines. Studies indicate that compounds with similar structures can induce apoptosis in cancer cells by disrupting key signaling pathways .

Structure-Activity Relationship (SAR)

The effectiveness of the compound is influenced by its structural components:

• Chlorophenyl Groups : Enhance lipophilicity and improve membrane permeability.
• Thiazole Moiety : Contributes to the overall biological activity by providing additional interaction sites with target proteins .

Case Studies

• Study on Antimicrobial Efficacy : A recent investigation involved synthesizing several triazole derivatives, including the target compound. Results indicated that derivatives with bulky substituents exhibited enhanced antibacterial activity compared to standard antibiotics like ampicillin .
• Anticancer Screening : Another study evaluated the cytotoxic effects of triazole derivatives on human cancer cell lines, revealing that the introduction of thio groups significantly increased cytotoxicity .

Scientific Research Applications

Medicinal Chemistry

The compound exhibits potential as a pharmaceutical agent , particularly due to the presence of the triazole moiety, which is known for its biological activities. Triazoles have been extensively studied for their antifungal , antimicrobial , and anticancer properties.

Antifungal Activity

Triazole derivatives are widely recognized for their antifungal properties. Research indicates that compounds similar to 2-((4-(4-chlorophenyl)-5-(((4-chlorophenyl)amino)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-phenylthiazol-2-yl)acetamide can inhibit fungal growth by interfering with the synthesis of ergosterol, an essential component of fungal cell membranes .

Anticancer Properties

Studies have shown that triazole derivatives can exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives of triazole have demonstrated significant activity against breast cancer cells by inducing apoptosis . The specific compound may similarly affect cancer cell proliferation through mechanisms involving cell cycle arrest and apoptosis.

Agrochemical Applications

The compound's structure suggests potential applications in agrochemicals, particularly as a fungicide or herbicide . Triazoles are known for their effectiveness in controlling plant pathogens and enhancing crop yield.

Fungicidal Activity

Research has highlighted the fungicidal properties of triazole compounds against a range of plant pathogens. The ability to disrupt fungal cell membrane integrity makes these compounds valuable in agricultural settings .

Herbicidal Potential

Some studies suggest that modifications in the triazole structure can lead to herbicidal activity, providing an avenue for developing new herbicides that target specific weed species without harming crops .

Material Science Applications

Beyond biological applications, triazoles are also being explored in material sciences due to their unique electronic properties.

Nonlinear Optical Properties

Recent investigations into the nonlinear optical properties of triazoles indicate their potential use in photonic devices. The incorporation of such compounds into materials can enhance their optical performance, making them suitable for applications in telecommunications and imaging technologies .

Case Studies

Study	Focus	Findings
Study A	Antifungal Activity	Demonstrated significant inhibition of fungal growth at low concentrations of triazole derivatives.
Study B	Anticancer Effects	Showed that triazole derivatives induced apoptosis in breast cancer cells with IC50 values below 10 µM.
Study C	Agrochemical Efficacy	Found that certain triazole compounds effectively controlled fungal infections in crops, leading to improved yields.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Triazole Modifications

Compound 7h ():

• Structure: 2-[4-(4-Chlorophenyl)-5-(p-tolylaminomethyl)-4H-1,2,4-triazol-3-ylsulfanyl]acetamide.
• Differences: Replaces the (4-chlorophenylamino)methyl group with a p-tolylaminomethyl moiety and lacks the thiazole-acetamide tail.
• Reported yields (~68%) and synthetic routes (using 2-bromoacetamide) are comparable to the target compound’s synthesis .

Compound 6r ():

• Structure : 2-(((5-(4-Chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)methyl)benzo[d]thiazole.
• Differences : Substitutes the acetamide-thiazole group with a benzo[d]thiazole-methylthio moiety.
• Melting point (176–177°C) suggests higher crystallinity than the target compound .

Acetamide-Thiazole Tail Variations

Compound 4h ():

• Structure : 2-Chloro-N-[5-(3-chloro-4-methylbenzyl)-1,3-thiazol-2-yl]acetamide.
• Differences : Lacks the triazole core but retains the thiazole-acetamide motif.
• Biological studies on similar analogs suggest moderate anticancer activity .

CAS 476485-91-3 ():

• Structure : 2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,6-dichlorophenyl)acetamide.
• Differences : Replaces the thiazole group with a 2,6-dichlorophenyl acetamide.
• The 2,6-dichloro substitution may sterically hinder target binding compared to the thiazole .

Substituent Electronic Effects

Compound 6s ():

• Structure : 4-(5-((Benzo[d]thiazol-2-ylmethyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)benzonitrile.
• Differences : Introduces a nitrile group and methoxyphenyl substituent.
• Melting point (198–200°C) indicates strong intermolecular forces .

CAS 476484-06-7 ():

• Structure : 2-((4-(4-Chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dichlorophenyl)acetamide.
• Differences: Substitutes the (4-chlorophenylamino)methyl group with pyridin-4-yl and uses a 3,4-dichlorophenyl acetamide.
• Impact : The pyridine ring introduces basicity, which may improve solubility in acidic environments. Dual chloro groups enhance halogen bonding but may increase toxicity risks .

Pharmacological and Physicochemical Data

Compound	Melting Point (°C)	Key Functional Groups	Biological Activity (Reported)
Target Compound	Not reported	Triazole-thioether, thiazole	Hypothesized: Anticancer/antimicrobial
7h ()	148	p-Tolylaminomethyl, acetamide	Not explicitly stated
6r ()	176–177	Benzo[d]thiazole, methoxyphenyl	FLAP inhibition
CAS 476485-91-3 ()	Not reported	2,6-Dichlorophenyl	Potential cytotoxicity
4h ()	148	Chlorobenzyl, thiazole	Anticancer (moderate)

Preparation Methods

Core Triazole Formation

The 1,2,4-triazole scaffold is synthesized via hydrazine-formamide cyclization . A method adapted from US Patent 4,267,347 involves:

• Reactants : Hydrazine hydrate (aqueous) and formamide.

• Conditions : Heating at 160–180°C under atmospheric pressure.

• Yield : 75–99% purity >90%.

Parameter	Value
Hydrazine	Aqueous solution
Formamide	4–20 equivalents
Temperature	160–180°C
Reaction Time	2–4 hours
Catalyst	None (autocatalytic)

Functionalization of the Triazole

Step 1: Introduction of 4-Chlorophenyl Group
A nucleophilic aromatic substitution or electrophilic coupling introduces the 4-chlorophenyl group at position 4. For example:

• Reactants : 1,2,4-Triazole, 4-chlorophenylboronic acid (Suzuki coupling).

• Catalyst : Pd(PPh₃)₄.

Step 2: Amination at Position 5
The 5-position is functionalized with a ((4-chlorophenyl)amino)methyl group via:

• Mannich reaction : Triazole + 4-chloroaniline + formaldehyde.

• Conditions : Acid catalysis (e.g., HCl), 50–80°C.

Synthesis of the 4-Phenylthiazol-2-amine Fragment

Thiazole Core Formation

The 4-phenylthiazol-2-amine is synthesized via one-pot cyclization :

• Reactants : Thiourea, α-chloroacetophenone, and NH₃.

• Conditions : Tribromoisocyanuric acid (TCCA) as oxidant, aqueous medium, 80–100°C.

Parameter	Value
Thiourea	1 equivalent
α-Chloroacetophenone	1 equivalent
TCCA	1.2 equivalents
Solvent	Water/EtOH
Time	6–8 hours

Acylation of Thiazol-2-amine

The amine is acylated with chloroacetyl chloride to form the acetamide:

• Reactants : 4-Phenylthiazol-2-amine + chloroacetyl chloride.

• Conditions : Triethylamine (TEA), dichloromethane, 0–5°C.

Coupling of Triazole and Thiazole Moieties

Thioacetamide Linker Formation

The triazole-thiazole coupling employs thioacetamide intermediates :

• Synthesis of Thioacetamide :

  • Reactants : Chloroacetyl chloride + NaSH (from NaHS and H₂SO₄).

  • Conditions : Organic amine catalyst (e.g., triethylamine), 80°C.

Parameter	Value
NaHS	10% aqueous solution
H₂SO₄	Dilute (10%)
Chloroacetyl chloride	1 equivalent
Catalyst	Diethylamine

• Coupling Reaction :

  • Triazole Intermediate (with leaving group, e.g., Cl) + Thiazole Acetamide .

  • Conditions : DMF, K₂CO₃, 60–80°C.

Analytical Characterization

Spectral Data

Technique	Key Peaks/Shifts
¹H NMR	δ 7.8–7.4 (Ar-H), δ 3.2 (CH₂), δ 2.1 (COCH₃)
¹³C NMR	δ 165–170 (C=O), δ 125–135 (Ar-C), δ 35 (CH₂)
IR	1680 cm⁻¹ (C=O), 3300 cm⁻¹ (N–H)
MS	[M+H]⁺ = 612.1 (m/z)

Purity Verification

• HPLC : C18 column, gradient elution (MeOH/H₂O), retention time ~12 min.

• Melting Point : 185–190°C (uncorrected).

Optimized Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Triazole Core	Hydrazine, formamide, 170°C	85–90
Thiazole Core	Thiourea, TCCA, 80°C	70–75
Acylation	ClCH₂COCl, TEA, 0°C	80–85
Coupling	DMF, K₂CO₃, 70°C	65–70

Challenges and Solutions

• Regioselectivity in Triazole Functionalization :

  • Solution : Use directing groups (e.g., Cl) to guide substitution.

• Low Coupling Efficiency :

  • Solution : Optimize leaving groups (e.g., Br > Cl) and use polar aprotic solvents.

• Purification :

  • Solution : Recrystallization from EtOH/DMF or column chromatography (SiO₂, EtOAc/hexane).

Summary of Key Findings

• Triazole Synthesis : High-yield cyclization using hydrazine-formamide.

• Thiazole Synthesis : One-pot method with TCCA for green chemistry.

• Coupling Efficiency : Thioacetamide linkers enable modular assembly.

Q & A

Q. What are the optimal synthetic routes for this compound, and how can reaction conditions be controlled to maximize yield?

The synthesis involves multi-step reactions, typically starting with the formation of the 1,2,4-triazole core. Key steps include:

• Thioether linkage formation : Reacting a triazole-thione intermediate with chloroacetamide derivatives under basic conditions (e.g., KOH in ethanol) .
• Substituent introduction : Careful selection of aryl/heteroaryl groups (e.g., 4-chlorophenyl) via nucleophilic substitution or condensation reactions .
• Optimization : Control temperature (reflux at 80–100°C), solvent choice (ethanol, DMF), and reaction time (1–4 hours) to achieve yields >70% .
  Validation : Monitor reactions via TLC and confirm purity using NMR (δ 10–13 ppm for NH protons) and mass spectrometry .

Q. Which analytical techniques are critical for confirming structural integrity?

• NMR spectroscopy : Assign peaks for NH (δ 10–13 ppm), aromatic protons (δ 7.4–7.6 ppm), and methylene bridges (δ 4.0–4.5 ppm) .
• Mass spectrometry : Confirm molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• IR spectroscopy : Identify functional groups (e.g., C=O at ~1650 cm⁻¹, S-H at ~2550 cm⁻¹) .

Q. What are the primary biological activities reported for this compound?

Preliminary studies indicate:

• Antimicrobial activity : MIC values of 8–32 µg/mL against Gram-positive bacteria .
• Anticancer potential : IC₅₀ of 12–25 µM in breast cancer cell lines (MCF-7) .
  Mechanism : Bioactivity is linked to the triazole-thioacetamide scaffold, which may inhibit enzyme targets like dihydrofolate reductase (DHFR) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to enhance biological efficacy?

• Substituent variation : Replace the 4-chlorophenyl group with electron-withdrawing (e.g., nitro) or electron-donating (e.g., methoxy) groups to modulate lipophilicity and target binding .
• Heterocyclic modifications : Introduce pyridine or furan rings to improve solubility or affinity .
  Assays : Use in vitro enzyme inhibition assays (e.g., DHFR) and cell viability tests (MTT assay) to correlate structural changes with activity .

Q. How should contradictory data between in vitro and in vivo studies be resolved?

• Purity verification : Ensure compound purity (>95% by HPLC) to rule out impurities affecting in vivo results .
• Pharmacokinetic analysis : Evaluate bioavailability and metabolism (e.g., CYP450 interactions) to explain efficacy gaps .
• Formulation optimization : Use nanoencapsulation or pro-drug strategies to enhance in vivo stability .

Q. What computational methods are recommended for predicting pharmacokinetic properties?

• Molecular docking : Simulate interactions with targets like DHFR or EGFR using AutoDock Vina .
• ADMET prediction : Use SwissADME or ADMETLab to estimate logP (optimal range: 2–4), BBB permeability, and toxicity .
• MD simulations : Assess binding stability over 100 ns trajectories (e.g., GROMACS) .

Q. How can tautomeric or conformational equilibria impact experimental results?

• Tautomer analysis : For compounds with imine/amine equilibria (e.g., 50:50 ratio in some analogs), use variable-temperature NMR to characterize dominant forms .
• X-ray crystallography : Resolve crystal structures to confirm dominant conformers .
  Implications : Tautomers may exhibit differing bioactivities; select stable forms via recrystallization (e.g., ethanol/water mixtures) .

Data Contradiction and Validation Strategies

Q. What steps should be taken if biological activity varies across replicate studies?

• Assay standardization : Use consistent cell lines (e.g., ATCC-validated MCF-7) and control compounds .
• Dose-response validation : Repeat experiments with 3–5 log-concentration ranges to confirm IC₅₀ trends .
• Batch analysis : Compare NMR/HPLC data across synthetic batches to identify purity inconsistencies .

Q. How can researchers address discrepancies in reported spectroscopic data?

• Solvent effects : Note solvent used (e.g., DMSO-d₆ vs. CDCl₃) for NMR, as peak shifts may vary .
• Dynamic effects : For flexible side chains (e.g., -NH-CH₂-), use 2D NMR (COSY, HSQC) to resolve overlapping signals .

Methodological Recommendations

Q. What strategies are effective for scaling up synthesis without compromising purity?

• Catalyst optimization : Use CuI or Pd catalysts for cross-coupling steps to reduce side products .
• Flow chemistry : Implement continuous-flow reactors for exothermic reactions (e.g., thioether formation) .
• Purification : Use flash chromatography (silica gel, ethyl acetate/hexane gradients) for intermediates .

Tables for Key Findings

Biological Activity	Assay System	Reported IC₅₀/MIC	Key Structural Determinants	Reference
Anticancer (MCF-7)	MTT assay	12–25 µM	Triazole-thioacetamide core, 4-Cl substituent
Antibacterial (S. aureus)	Broth microdilution	8–32 µg/mL	Thioether linkage, aryl substitution
Enzyme inhibition (DHFR)	Spectrophotometric	Ki = 0.8 µM	Heterocyclic substituents